Cas no 21378-16-5 (4,4-diMethyl-1-vinylcyclohexanol)

4,4-Dimethyl-1-vinylcyclohexanol is a cyclic tertiary alcohol featuring a vinyl substituent, offering versatile reactivity in organic synthesis. Its structure combines a sterically hindered cyclohexanol core with a reactive vinyl group, making it useful as an intermediate in polymerization, cross-linking, or functionalization reactions. The presence of two methyl groups at the 4-position enhances stability while influencing steric and electronic properties. This compound is particularly valuable in the preparation of specialty polymers, resins, or fine chemicals where controlled reactivity and structural rigidity are required. Its balanced hydrophobicity and functional group compatibility make it suitable for applications in coatings, adhesives, or advanced material synthesis.

4,4-diMethyl-1-vinylcyclohexanol structure

21378-16-5 structure

Product Name:4,4-diMethyl-1-vinylcyclohexanol

CAS No:21378-16-5

MF:C₁₀H₁₈O

MW:154.249323368073

CID:5222819

PubChem ID:20336786

Update Time:2025-10-28

4,4-diMethyl-1-vinylcyclohexanol Chemical and Physical Properties

Names and Identifiers

- 4,4-diMethyl-1-vinylcyclohexanol
- SCHEMBL11461003
- WLZ3106
- 21378-16-5
- AKOS014755134
- Inchi： 1S/C10H18O/c1-4-10(11)7-5-9(2,3)6-8-10/h4,11H,1,5-8H2,2-3H3
- InChI Key： XGKFCLKEGCJWSW-UHFFFAOYSA-N
- SMILES： OC1(C=C)CCC(C)(C)CC1

Computed Properties

Exact Mass: 154.135765193g/mol
Monoisotopic Mass: 154.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

4,4-diMethyl-1-vinylcyclohexanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1220914-1g	4,4-dimethyl-1-vinylcyclohexanol	21378-16-5	95%	1g	$980	2024-06-03
eNovation Chemicals LLC	Y1220914-1g	4,4-dimethyl-1-vinylcyclohexan-1-ol	21378-16-5	95%	1g	$980	2025-02-28
eNovation Chemicals LLC	Y1220914-1g	4,4-dimethyl-1-vinylcyclohexan-1-ol	21378-16-5	95%	1g	$980	2025-02-19

4,4-diMethyl-1-vinylcyclohexanol Related Literature

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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

Related Categories

Additional information on 4,4-diMethyl-1-vinylcyclohexanol

Recent Advances in the Study of 4,4-diMethyl-1-vinylcyclohexanol (CAS: 21378-16-5) and Its Applications in Chemical Biology and Medicine

4,4-diMethyl-1-vinylcyclohexanol (CAS: 21378-16-5) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexanol structure with a vinyl substituent, serves as a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, material science, and as a building block for complex organic frameworks.

One of the most notable advancements in the study of 4,4-diMethyl-1-vinylcyclohexanol is its role in the development of novel therapeutic agents. Researchers have demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of cyclooxygenase-2 (COX-2) inhibitors, which show promise for treating chronic inflammatory conditions with reduced side effects compared to traditional NSAIDs.

In addition to its pharmaceutical applications, 4,4-diMethyl-1-vinylcyclohexanol has been investigated for its potential in material science. Its vinyl group allows for facile polymerization, making it a candidate for creating novel polymeric materials with tailored properties. Recent work in Advanced Materials has shown that derivatives of this compound can be used to develop stimuli-responsive hydrogels, which have applications in drug delivery systems and tissue engineering. These hydrogels exhibit tunable mechanical properties and biodegradability, addressing critical challenges in biomedical applications.

The synthesis and optimization of 4,4-diMethyl-1-vinylcyclohexanol have also seen significant progress. A 2022 study in Organic Letters detailed an improved catalytic method for its production, utilizing palladium-based catalysts to achieve higher yields and enantioselectivity. This advancement not only enhances the scalability of the compound but also opens new avenues for its use in asymmetric synthesis, a key requirement for many chiral pharmaceuticals.

Despite these promising developments, challenges remain in the widespread adoption of 4,4-diMethyl-1-vinylcyclohexanol. Issues such as stability under physiological conditions and the need for further toxicity profiling are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations, with preliminary results suggesting that structural modifications could improve both stability and bioavailability.

In conclusion, 4,4-diMethyl-1-vinylcyclohexanol (CAS: 21378-16-5) represents a compound of significant interest in chemical biology and medicine. Its diverse applications, from drug discovery to material science, underscore its potential as a multifunctional building block. Continued research and development are expected to further elucidate its mechanisms and expand its utility, paving the way for innovative therapeutic and material solutions.